Cas no 1017264-52-6 (5-methylthiophene-3-sulfonamide)

• Product Name: 5-methylthiophene-3-sulfonamide
• CAS No: 1017264-52-6
• MF: C₅H₇NO₂S₂
• MW: 177.24457859993
• MDL: MFCD21126065
• CID: 5242993
• PubChem ID: 57235043
• Update Time: 2025-05-24

5-methylthiophene-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-methylthiophene-3-sulfonamide
• 5-Methyl-thiophene-3-sulfonic acid amide

• MDL： MFCD21126065
• Inchi： 1S/C5H7NO2S2/c1-4-2-5(3-9-4)10(6,7)8/h2-3H,1H3,(H2,6,7,8)
• InChI Key： QSLCKXCMCABZSL-UHFFFAOYSA-N
• SMILES： S(C1=CSC(C)=C1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 206
• XLogP3: 0.6
• Topological Polar Surface Area: 96.8

Additional information on 5-methylthiophene-3-sulfonamide

5-Methylthiophene-3-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 1017264-52-6, known as 5-methylthiophene-3-sulfonamide, has garnered significant attention in the fields of organic chemistry and materials science due to its unique chemical properties and potential applications. This compound is a derivative of thiophene, a five-membered heterocyclic aromatic compound, with a methyl group at the 5-position and a sulfonamide group at the 3-position. The combination of these functional groups imparts distinctive electronic and structural characteristics to the molecule, making it a subject of interest for both academic and industrial research.

Recent studies have highlighted the importance of 5-methylthiophene-3-sulfonamide in the development of advanced materials, particularly in the realm of semiconductors and optoelectronic devices. The thiophene ring serves as a conjugated system, facilitating efficient charge transport properties, while the sulfonamide group introduces polarity and enhances solubility in polar solvents. These attributes make 5-methylthiophene-3-sulfonamide a promising candidate for use in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Researchers have demonstrated that incorporating this compound into polymer blends can significantly improve device performance by optimizing charge carrier mobility and stability.

In addition to its electronic applications, 5-methylthiophene-3-sulfonamide has shown potential in biotechnology and pharmacology. The sulfonamide group is known for its ability to form hydrogen bonds, which can enhance bioavailability and interaction with biological systems. Recent experiments have explored the use of this compound as a scaffold for drug delivery systems, where its structural flexibility and functional versatility are leveraged to design targeted therapies. Furthermore, its ability to act as a template for metal coordination complexes has opened new avenues in catalysis and sensing technologies.

The synthesis of 5-methylthiophene-3-sulfonamide typically involves multi-step reactions, including nucleophilic substitution and condensation processes. Researchers have optimized these procedures to achieve high yields and purity levels, ensuring scalability for industrial applications. The use of eco-friendly solvents and catalysts has also been emphasized to align with green chemistry principles, making the production process more sustainable.

From an environmental perspective, 5-methylthiophene-3-sulfonamide exhibits low toxicity and biodegradability under controlled conditions, which is crucial for its application in biomedical fields. Regulatory assessments have confirmed that it does not pose significant risks to human health or ecosystems when handled according to established safety protocols.

In conclusion, 5-methylthiophene-3-sulfonamide (CAS No. 1017264-52-6) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in the development of next-generation materials and therapeutic agents. Continued research into its properties will undoubtedly unlock further potential uses, solidifying its role in modern science and technology.